Cas no 130642-50-1 (3-2-(3-Chlorophenyl)ethyl-2-pyridinyl(1-methyl-4-piperidinyl)methanone(Loratadine Ketone Impurity))

• Product Name: 3-2-(3-Chlorophenyl)ethyl-2-pyridinyl(1-methyl-4-piperidinyl)methanone(Loratadine Ketone Impurity)
• CAS No: 130642-50-1
• MF: C₂₀H₂₃ClN₂O
• MW: 342.862424135208
• CID: 64072
• PubChem ID: 9967913
• Update Time: 2025-10-22

3-2-(3-Chlorophenyl)ethyl-2-pyridinyl(1-methyl-4-piperidinyl)methanone(Loratadine Ketone Impurity) Chemical and Physical Properties

Names and Identifiers

• 1-(METHYL-4-PIPERIDINYL) [3(2)-(3-CHLOROPHENYL) ETHYL 2-PYRIDINYL] METHANONE
• loratadine ketone
• {3-[2-(3-Chlorophenyl)-Ethyl]-2-Pyridinyl}-(1-Methyl-4-Piperidinyl)-Methanone
• (1-Methyl-4-Piperidinyl) [3-[2-(3-Chlorophenyl)Ethyl]-2-Pyridinyl]Methanone HCl
• {3-[2-(3-CHLORO-PHENYL)-ETHYL]-PYRIDIN-2-YL}-(1-METHY
• (1-Methyl-4-piperidinyl)-[3{2-(3-chlorophenyl)ethyl}2-pyridinyl]-methanone
• (3-(3-chlorophenethyl)pyridin-2-yl)(1-Methylpiperidin-4-yl)Methanone
• {3-[2-(3-CHLORO-PHENYL)-ETHYL]-PYRIDIN-2-YL}-(1-METHYL-PIPERIDIN-4-YL)-METHANONE
• (1-Methyl-4-piperidinyl)[3-[2-(3-chlorophenyl)ethyl]-2-pyridinyl]methanone
• [3-[2-(3-Chlorophenyl)ethyl]-2-pyridinyl](1-methyl-4-piperidinyl)methanone(Loratadine Ketone Impurit
• SCHEMBL4452360
• AKOS017343488
• [3-[2-(3-chlorophenyl)ethyl]pyridin-2-yl]-(1-methylpiperidin-4-yl)methanone
• 3-[2-(3-CHLOROPHENYL)ETHYL]-2-(1-METHYLPIPERIDINE-4-CARBONYL)PYRIDINE
• A806118
• [3-[2-(3-chlorophenyl)ethyl]-2-pyridinyl]-(1-methyl-4-piperidinyl)methanone
• 130642-50-1
• (1-METHYL-4-PIPERIDINYL) {3[2-(3-CHLOROPHENYL) ETHYL ]2-PYRIDINYL} METHANONE =98%
• 3-2-(3-Chlorophenyl)ethyl-2-pyridinyl(1-methyl-4-piperidinyl)methanone(Loratadine Ketone Impurity)

• Inchi： 1S/C20H23ClN2O/c1-23-12-9-17(10-13-23)20(24)19-16(5-3-11-22-19)8-7-15-4-2-6-18(21)14-15/h2-6,11,14,17H,7-10,12-13H2,1H3
• InChI Key： YBWTYYOASANXND-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CCC1=CC=CN=C1C(C1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 342.15000
• Monoisotopic Mass: 342.1498911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• Melting Point: 179-186 ºC
• PSA: 33.20000
• LogP: 3.98260

3-2-(3-Chlorophenyl)ethyl-2-pyridinyl(1-methyl-4-piperidinyl)methanone(Loratadine Ketone Impurity) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-2-(3-Chlorophenyl)ethyl-2-pyridinyl(1-methyl-4-piperidinyl)methanone(Loratadine Ketone Impurity)

Chemical Profile of 3-2-(3-Chlorophenyl)ethyl-2-pyridinyl(1-methyl-4-piperidinyl)methanone (CAS No. 130642-50-1) and Its Significance in Modern Medicinal Chemistry

3-2-(3-Chlorophenyl)ethyl-2-pyridinyl(1-methyl-4-piperidinyl)methanone, identified by its Chemical Abstracts Service number CAS No. 130642-50-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, often referred to as Loratadine Ketone Impurity, has garnered attention due to its structural complexity and potential applications in the synthesis of bioactive molecules. The presence of multiple heterocyclic moieties and functional groups makes this compound a versatile intermediate in the development of novel therapeutic agents.

The structural framework of 3-2-(3-Chlorophenyl)ethyl-2-pyridinyl(1-methyl-4-piperidinyl)methanone encompasses a pyridine ring, a piperidine ring, and an aliphatic chain substituted with a chlorophenyl group. This unique arrangement of functional groups contributes to its reactivity and makes it a valuable building block in medicinal chemistry. The pyridine and piperidine rings are particularly important, as they are frequently found in biologically active compounds and exhibit a wide range of pharmacological properties.

In recent years, there has been growing interest in the development of new antihistamines and other therapeutic agents targeting allergic disorders. Loratadine, a well-known second-generation antihistamine, serves as a reference compound in this context. The synthesis of Loratadine Ketone Impurity provides insights into the metabolic pathways and potential degradation products of antihistamines, which is crucial for understanding their safety profiles and long-term effects.

One of the key aspects of 3-2-(3-Chlorophenyl)ethyl-2-pyridinyl(1-methyl-4-piperidinyl)methanone is its role as an intermediate in the synthesis of more complex molecules. The presence of both electron-withdrawing (chlorophenyl) and electron-donating (methyl)p groups allows for diverse chemical modifications, enabling chemists to tailor the properties of the final product. This flexibility is particularly valuable in drug discovery, where small changes in molecular structure can significantly alter pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry have further enhanced the understanding of 3-2-(3-Chlorophenyl)ethyl-2-pyridinyl(1-methyl-4-piperidinyl)methanone. Molecular modeling studies have revealed insights into its interactions with biological targets, such as enzymes and receptors involved in allergic responses. These studies not only aid in the design of more effective drugs but also help predict potential side effects by identifying off-target interactions.

The synthesis of Loratadine Ketone Impurity has been optimized using various catalytic systems and reaction conditions. Transition metal-catalyzed cross-coupling reactions have emerged as particularly useful for constructing the complex framework of this compound. These reactions offer high selectivity and yield, making them ideal for industrial-scale production. Additionally, green chemistry principles have been incorporated into these synthetic routes to minimize waste and improve sustainability.

Another area of interest is the pharmacological evaluation of derivatives of 3-2-(3-Chlorophenyl)ethyl-2-pyridinyl(1-methyl-4-piperidinyl)methanone. By modifying specific functional groups, researchers can explore new therapeutic avenues beyond antihistamines. For instance, altering the chlorophenyl group to other aromatic or heterocyclic moieties may lead to compounds with enhanced activity against inflammatory diseases or neurological disorders.

The role of CAS No. 130642-50-1 in quality control and impurity profiling cannot be overstated. In pharmaceutical manufacturing, ensuring the purity of active ingredients is paramount to guaranteeing efficacy and safety. Analytical techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are employed to detect and quantify trace amounts of impurities like Loratadine Ketone Impurity.

Future research directions may focus on exploring new synthetic methodologies for 3-2-(3-Chlorophenyl)ethyl-2-pyridinyl(1-methyl-4-piperidinyl)methanone that are more efficient and environmentally friendly. Additionally, investigating its biological activity across different disease models could uncover novel therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into tangible benefits for patients.

In conclusion, 3-2-(3-Chlorophenyl)ethyl-2-pyridinyl(1-methyl-4-piperidinyl)methanone (CAS No. 130642-50-1) is a compound with multifaceted applications in medicinal chemistry. Its structural features make it a valuable intermediate in drug synthesis, while its potential biological activity opens up new avenues for therapeutic development. As research continues to evolve, this molecule will undoubtedly play a significant role in advancing our understanding of disease mechanisms and developing innovative treatments.